Cas no 896315-95-0 (N'-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-(propan-2-yl)ethanediamide)

• Product Name: N'-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-(propan-2-yl)ethanediamide
• CAS No: 896315-95-0
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 6223609
• PubChem ID: 22584026
• Update Time: 2025-10-23

N'-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-(propan-2-yl)ethanediamide
• AKOS021695541
• AKOS002056680
• SR-01000023076
• N'-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(propan-2-yl)ethanediamide
• N-[2-(4-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]-N'-propan-2-yloxamide
• 896315-95-0
• N1-isopropyl-N2-(2-(thiophen-2-yl)-2-tosylethyl)oxalamide
• SR-01000023076-1
• F2570-0199

• Inchi： 1S/C18H22N2O4S2/c1-12(2)20-18(22)17(21)19-11-16(15-5-4-10-25-15)26(23,24)14-8-6-13(3)7-9-14/h4-10,12,16H,11H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key： WKIGMNWFRZBPJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1=CC=CS1)CNC(C(NC(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 394.10209953g/mol
• Monoisotopic Mass: 394.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 129Ų

Additional information on N'-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-(propan-2-yl)ethanediamide

Compound CAS No. 896315-95-0: N'-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-(propan-2-yl)ethanediamide

The compound with CAS No. 896315-95-0, known as N'-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-(propan-2-yl)ethanediamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. The molecule combines elements of sulfonamides, thiophene derivatives, and ethanediamide groups, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of sulfonamide groups in medicinal chemistry, particularly in the development of bioactive compounds. The presence of a 4-methylbenzenesulfonyl group in this compound suggests potential applications in drug design, where such groups are often utilized to enhance bioavailability and stability. Additionally, the thiophen-2-yl group introduces aromaticity and electronic properties that can be exploited in designing materials for electronic applications, such as semiconductors or optoelectronic devices.

The N-(propan-2-yl) substituent further enhances the compound's versatility by providing steric bulk and hydrophobicity, which are critical for optimizing pharmacokinetic profiles in drug candidates. Recent research has emphasized the role of such substituents in modulating the solubility and permeability of molecules, thereby improving their efficacy in biological systems.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and amide bond formations. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production if required. Researchers have also explored the use of green chemistry principles in synthesizing similar compounds, which could reduce environmental impact while maintaining product quality.

One of the most exciting developments involving this compound is its potential application in drug delivery systems. The combination of a sulfonamide group with a thiophene moiety creates a unique pharmacokinetic profile that could be leveraged to develop targeted drug delivery agents. Recent studies have demonstrated that such compounds can enhance drug uptake in specific tissues, reducing systemic toxicity while improving therapeutic efficacy.

In the field of materials science, the compound's electronic properties have been studied for applications in organic electronics. The thiophene ring contributes to π-conjugation, which is essential for charge transport in materials like organic semiconductors. Preliminary experiments suggest that this compound could serve as a building block for developing novel materials with tailored electronic properties.

Moreover, the compound's structure makes it an ideal candidate for studying bioisosterism—a concept where structural modifications can lead to improved biological activity without significantly altering the overall framework. By substituting different groups at strategic positions, researchers can explore a wide range of biological activities, from enzyme inhibition to receptor modulation.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for both research and industrial applications.

In conclusion, CAS No. 896315-95-0 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.